Cas no 96-17-3 (2-Methylbutyraldehyde)

2-Methylbutyraldehyde structure

Product name:2-Methylbutyraldehyde

CAS No:96-17-3

MF:C₅H₁₀O

MW:86.1323018074036

MDL:MFCD00006984

CID:34840

PubChem ID:7284

2-Methylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Methylbutyraldehyde
- 2-Methylbutanal
- 2-Methylbutyraldehyd
- Methyl ethyl acetaldehyde
- Butanal, 2-methyl-
- 2-Formylbutane
- 2-Methylbutyric aldehyde
- Methylethylacetaldehyde
- 2-Methyl-1-butanal
- 2-Ethylpropanal
- Butyraldehyde, 2-methyl-
- Acetaldehyde, ethylmethyl-
- alpha-Methylbutanal
- 2-methyl butyraldehyde
- alpha-Methylbutyraldehyde
- alpha-2-Methyl-n-butanal
- alpha-Methylbutyric aldehyde
- FEMA No. 2691
- 2-Methylbutyraldehyde (natural)
- .alpha.-Methylbutanal
- (+/-)-2-Methylbutanal
- .alpha.
- 2-Methylbutanal (ACI)
- Butyraldehyde, 2-methyl- (6CI, 8CI)
- Butyraldehyde, α-methyl- (3CI)
- (RS)-2-Methylbutanal
- (±)-2-Methylbutanal
- (±)-2-Methylbutyraldehyde
- NSC 77077
- α-Methyl-n-butanal
- α-Methylbutanal
- α-Methylbutyraldehyde
- α-Methylbutyric aldehyde
- MDL： MFCD00006984
- Inchi： 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
- InChI Key： BYGQBDHUGHBGMD-UHFFFAOYSA-N
- SMILES： O=CC(CC)C
- BRN： 1633540

Computed Properties

Exact Mass: 86.073
Monoisotopic Mass: 86.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 41.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.1

Experimental Properties

Color/Form: Colorless to yellowish liquid.
Density: 0.806 g/mL at 20 °C
0.804 g/mL at 25 °C(lit.)
Melting Point: -67.38°C (estimate)
Boiling Point: 90-92 °C(lit.)
Flash Point: Fahrenheit: 39.2 ° f
Celsius: 4 ° c
Refractive Index: n20/D 1.3919(lit.)
Water Partition Coefficient: Soluble in water, ether, and alcohol.
PSA: 17.07000
LogP: 1.23140
Sensitiveness: Air Sensitive
Solubility: Slightly soluble in water, soluble in ethanol, ether, acetone and propylene glycol.
FEMA: 2691

2-Methylbutyraldehyde Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225-H313-H316-H319-H411
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P273-P280-P303+P361+P353-P305+P351+P338+P337+P313-P312-P370+P378-P391-P403+P235-P501
Hazardous Material transportation number：UN 3371 3 / PGII
WGK Germany：1
Hazard Category Code： 11-36/37-43
Safety Instruction： 16-26-36/37
FLUKA BRAND F CODES：10-23
RTECS：ES3400000
Hazardous Material Identification：
PackingGroup：II
Explosive Limit：1.3-13%(V)
TSCA：Yes
Storage Condition：0-10°C
HazardClass：3

2-Methylbutyraldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1110702-25g	2-Methylbutanal	96-17-3	98%	25g	￥63.00	2024-04-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-500 mg	2-Methylbutyraldehyde	96-17-3	98.92%	500MG	￥1120.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-1 g	2-Methylbutyraldehyde	96-17-3	98.92%	1g	￥1568.00	2022-03-01
TRC	M294285-1g	2-Methylbutyraldehyde	96-17-3		1g	$ 138.00	2023-09-07
Apollo Scientific	OR921296-100g	2-Methylbutyraldehyde	96-17-3	95%	100g	£108.00	2025-02-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158687-5ml	2-Methylbutyraldehyde	96-17-3	>95.0%(GC)	5ml	¥51.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158687-100ml	2-Methylbutyraldehyde	96-17-3	>95.0%(GC)	100ml	¥204.90	2023-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-25 mg	2-Methylbutyraldehyde	96-17-3	98.92%	25mg	￥246.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-100 mg	2-Methylbutyraldehyde	96-17-3	98.92%	100MG	￥570.00	2022-03-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M33476-250G	2-Methylbutyraldehyde	96-17-3	95%	250G	￥3523.26	2022-02-23

2-Methylbutyraldehyde Production Method

Synthetic Circuit 1

624-64-6

96-17-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

: Distribution of labeled plant growth regulators within cells

Zwar, J. A.; Brown, Robert, Nature (London, 1968, 220(5166), 500-1

Synthetic Circuit 2

497-03-0

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen

Reference

: Interconversion of pure individual isomers of hydroperoxides of unsaturated fatty acid methyl esters

Chan, H. W. S.; Levett, G., Actes Congr. Mond. - Soc. Int. Etude Corps Gras, 1976, , 13-18

Synthetic Circuit 3

96-17-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ; 30 min, 1 atm, 303 K; 24 h, 1 atm, 303 K

Reference

: Visible light induced Efficient Selective Oxidation of Non-Activated Alcohols over {001} Faceted TiO2 with Molecular Oxygen

Ghosh, Subhash Chandra; Vadakkekara, Raji; Biswas, Abulkalam; Sahoo, Tapan; Pal, Provas; et al, Chemistry - An Asian Journal, 2016, 11(21), 3084-3089

Synthetic Circuit 4

1184-53-8

96-17-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Hexamethylphosphoramide , Lithium iodide Solvents: Dimethyl sulfide

Reference

: New copper chemistry. Part 15. Organocopper reagents in dimethyl sulfide

Bertz, Steven H.; Dabbagh, Gary, Tetrahedron, 1989, 45(2), 425-34

Synthetic Circuit 5

1115-11-3

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Oxygen , Palladium, bis[bis(1,1-dimethylethyl)phosphine]bis[μ-[bis(1,1-dimethylethyl)phos… Solvents: Tetrahydrofuran

Reference

: Mild reduction of α,β-unsaturated ketones and aldehydes with an oxygen-activated palladium catalyst

Sommovigo, Milena; Alper, Howard, Tetrahedron Letters, 1993, 34(1), 59-62

Synthetic Circuit 6

116-53-0

96-17-3

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 2-Chloro-4,6-dimethoxy-1,3,5-triazine Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.3 Solvents: Ethyl acetate

Reference

: A Simple Method for the Reduction of Carboxylic Acids to Aldehydes or Alcohols Using H2 and Pd/C

Falorni, Massimo; Giacomelli, Giampaolo; Porcheddu, Andrea; Taddei, Maurizio, Journal of Organic Chemistry, 1999, 64(24), 8962-8964

Synthetic Circuit 7

30095-63-7

96-17-3

Reaction Conditions

1.1 Reagents: Silica , Oxygen Catalysts: Bismuthate(3-), hexachloro-, (OC-6-11)-, hydrogen, compd. with piperazine hydroc… Solvents: Ethyl acetate ; 2 - 4 h, 20 °C

Reference

: Application of (C4H12N2)2[BiCl6]Cl·H2O/SiO2 in the synthesis of hydratropic aldehyde and its analogs

Nie, Shipeng; Shen, Wei; Gao, Yuhua; Tang, Yan; Zhang, Xiang; et al, Youji Huaxue, 2015, 35(11), 2393-2398

Synthetic Circuit 8

598-30-1

2591-86-8

96-17-3

Reaction Conditions

Reference

: Synthesis methods and reactions. 102. Aldehydes by formylation of Grignard and organolithium reagents with N-formylpiperidine

Olah, George A.; Arvanaghi, Massoud, Angewandte Chemie, 1981, 93(10), 925-6

Synthetic Circuit 9

624-64-6

96-17-3

Reaction Conditions

1.1 Reagents: Monosodium phosphate , Hydrogen peroxide , Dipotassium phosphate , Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- , (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Water

Reference

: Formation of carbon-carbon and carbon-heteroatom bonds via organoboranes and organoborates

Negishi, Ei-Ichi; Idacavage, Michael J., Organic Reactions (Hoboken, 1985, 33,

Synthetic Circuit 10

36668-54-9

96-17-3

Reaction Conditions

1.1 Reagents: N-Methylformanilide Solvents: Tetrahydrofuran

Reference

: Carbenes from alkyl halides and organolithium compounds. V. Formation of alkylcyclopropenes by ring closure of alkenyl substituted carbenoid intermediates

Closs, Gerhard L.; Closs, Liselotte E., Journal of the American Chemical Society, 1963, 85, 99-104

Synthetic Circuit 11

590-18-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen , Cholestan-3-one, cyclic 1,2-bis[(diphenylphosphino)methyl]-1,2-ethanediyl acetal… Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: Benzene

Reference

: The hydroformylation reaction

Ojima, Iwao; Tsai, Chung-Ying; Tzamarioudaki, Maria; Bonafoux, Dominique, Organic Reactions (Hoboken, 2000, 56,

Synthetic Circuit 12

96-17-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: (3-Aminopropyl)triethoxysilane , Iron oxide (Fe3O4) , Palladium , Silica , 2-Propenoic acid, methyl ester, polymer with 1-ethenyl-1H-imidazole Solvents: Water ; 22 h, 100 °C

Reference

: Highly dispersible and magnetically recyclable poly(1-vinyl imidazole) brush coated magnetic nanoparticles: an effective support for the immobilization of palladium nanoparticles

Pourjavadi, Ali; Safaie, Niloofar; Hosseini, Seyed Hassan; Bennett, Craig, New Journal of Chemistry, 2016, 40(2), 1729-1736

Synthetic Circuit 13

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine , Dichloronitrosylbis(triphenylphosphine)rhodium ; 6 h, 3 MPa, 100 °C

Reference

: Organic rhodium catalyst for hydroformylation reaction and its application in alkanal manufacture

, China, , ,

Synthetic Circuit 14

96-17-3

Reaction Conditions

1.1 Catalysts: Tempo , Sulfuric acid , Iron chloride (FeCl3) , Sodium bromate Solvents: Dichloromethane , Water ; 1 h, rt

Reference

: Catalyzed oxidation of alcohols by 2,2,6,6-tetramethyl-1-iperidinyloxy with sodium bromate and ferric chloride as accelerators

Chu, Chaosen; Wang, Xiaoli; Hu, Yutao; Yan, Xiumei; Wang, Zheng, Yingyong Huaxue, 2015, 32(6), 666-670

Synthetic Circuit 15

52316-75-3

96-17-3

Reaction Conditions

Reference

: Byproducts of the aqueous halogenation of amino derivatives

Abia, Li.; Armesto, X. L.; Canle, L.; Garcia, M. V.; Losada, M.; et al, Bulletin des Societes Chimiques Belges, 1996, 105(6), 349-353

Synthetic Circuit 16

674-26-0

96-17-3

769-57-3

763-32-6

3944-36-3

1758-88-9

57-55-6

700-12-9

630-19-3

590-18-1

2381-87-5

527-84-4

488-23-3

563-80-4

600-15-7

115-18-4

35066-36-5

934-80-5

4706-90-5

Reaction Conditions

1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C

Reference

: Processes for conversion of biologically derived mevalonic acid

, United States, , ,

Synthetic Circuit 17

96-17-3

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride , Triethylamine Solvents: Dichloromethane

Reference

: Approaches to Carbons 6-14 of Ebelactone A, Using Silicon

Ware, Anne Carole, 1988, , ,

Synthetic Circuit 18

6038-09-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Water , Dichlorohydrobis(tricyclohexylphosphine)rhodium Solvents: Xylene

Reference

: Chemospecific, biphasic reduction of α,β-unsaturated aldehydes and ketones catalyzed by rhodium complex (Cy3P)2Rh(H)Cl2

Grushin, Vladimir V.; Alper, Howard, Organometallics, 1991, 10(4), 831-3